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Introduction

Quantum computing holds the promise of revolutionizing fields ranging from materials science

to drug discovery.[1] A critical requirement for building a functional quantum computer is the

development of robust quantum bits (qubits) with long coherence times.[2] Spin qubits in silicon

are a leading platform due to their potential for scalability and compatibility with existing

semiconductor manufacturing techniques.[3][4]

However, naturally occurring silicon contains about 4.7% of the Silicon-29 (²⁹Si) isotope, which

possesses a nuclear spin.[2][5] This nuclear spin acts as a magnetic noise source, causing the

delicate quantum state of the qubit to decohere, leading to computational errors.[1][6] To

overcome this limitation, researchers utilize isotopically purified Silicon-28 (²⁸Si), which is a

spin-free "semiconductor vacuum," to host the qubits.[5][7][8] This environment drastically

reduces decoherence, enabling significantly longer coherence times.[8][9]

This document provides a detailed overview of the experimental setup and protocols for

measuring the two fundamental coherence times of a spin qubit in ²⁸Si:

T₁ (Spin-Lattice Relaxation Time): The timescale over which a qubit in its excited state |1⟩

decays to the ground state |0⟩ by losing energy to its environment.[10]
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T₂ (Spin Dephasing Time): The timescale over which a qubit loses its quantum phase

information, which is crucial for maintaining a superposition state.[10]

Experimental Setup
The measurement of qubit coherence in ²⁸Si requires a sophisticated setup that combines

cryogenic temperatures, precise electromagnetic control, and sensitive readout techniques.

Key Components:

Isotopically Enriched ²⁸Si Substrate: The foundation of the device is a silicon chip that has

been purified to minimize the concentration of ²⁹Si, often to parts-per-million levels.[1][5][8]

This can be achieved through methods like ion implantation or by using material from

sources like the Avogadro Project.[5][6]

Qubit Device: Electron spins confined in quantum dots are a common choice for qubits in

silicon.[4][11] These are formed by a pattern of metallic gates on the surface of the ²⁸Si chip,

which electrostatically confine single electrons.

Cryogenic Environment: A dilution refrigerator is used to cool the device to temperatures in

the millikelvin range (typically <100 mK). This is necessary to minimize thermal noise and

ensure the electron is well-confined in the quantum dot.[2]

Superconducting Magnet: Generates a strong, stable magnetic field (B₀) to split the energy

levels of the electron spin states, defining the qubit's |0⟩ and |1⟩ states.

Control Electronics:

Arbitrary Waveform Generators (AWGs): Produce precisely shaped microwave pulses that

are delivered to the device to manipulate the qubit's state (e.g., performing rotations on the

Bloch sphere).

DC Voltage Sources: Apply biases to the metallic gates to form the quantum dot and tune

its energy levels.

Readout System (Gate-Based Reflectometry): A scalable and compact method for reading

the qubit's spin state.[11][12][13][14]
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One of the device gates is integrated into a resonant LC "tank" circuit.

A radio-frequency (RF) signal is sent to this circuit, and the reflected signal is measured.

The spin state of the qubit affects the quantum capacitance of the system, which in turn

causes a measurable shift in the phase or amplitude of the reflected RF signal.[12] This

allows for the determination of whether the qubit is in the |0⟩ or |1⟩ state.

Experimental Setup for Qubit Coherence Measurement
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Caption: High-level schematic of the experimental setup.

Experimental Protocols
The following protocols detail the measurement of T₁ and T₂ coherence times.

Protocol 1: T₁ (Spin-Lattice Relaxation Time)
Measurement
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This experiment measures the time it takes for an excited qubit to decay back to its ground

state. The standard method is the "inversion recovery" sequence.[15]

Methodology:

Initialization: The qubit is prepared in its ground state |0⟩. This is typically achieved by

waiting for a duration significantly longer than the expected T₁ time to ensure thermal

equilibrium.

Manipulation: A microwave π-pulse (equivalent to an X-gate) is applied to the qubit. This

inverts the qubit's state from |0⟩ to the excited state |1⟩.

Free Evolution: The qubit is left to evolve freely for a variable delay time, τ. During this time,

it may relax back to the |0⟩ state.

Readout: The state of the qubit is measured using the gate-based reflectometry setup to

determine the probability of it being in the |1⟩ state, P(|1⟩).

Iteration: Steps 1-4 are repeated for a range of different delay times (τ). For each τ, the

measurement is repeated many times to build up accurate statistics.

Data Analysis: The measured P(|1⟩) is plotted as a function of τ. The resulting data points are

fitted to an exponential decay curve: P(|1⟩) = A * exp(-τ / T₁) + B The value of T₁ is extracted

from this fit.[16]
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T1 Measurement Workflow (Inversion Recovery)
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Caption: Workflow for measuring the T₁ relaxation time.
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Protocol 2: T₂ (Spin Dephasing Time) Measurement
This experiment measures how long the qubit can maintain its phase coherence. The Hahn

echo pulse sequence is commonly used to mitigate the effects of slow-moving noise and

measure the true T₂ time.[10][17]

Methodology:

Initialization: The qubit is prepared in its ground state |0⟩.

Manipulation (Part 1): A microwave π/2-pulse is applied. This puts the qubit into an equal

superposition of |0⟩ and |1⟩, placing its state vector on the equator of the Bloch sphere.

Free Evolution (τ/2): The qubit evolves freely for a time τ/2. During this period, dephasing

begins as different components of the quantum state accumulate phase at slightly different

rates due to local magnetic field fluctuations.

Refocusing Pulse: A microwave π-pulse is applied. This pulse effectively reverses the

dephasing process by rotating the state vector 180 degrees around the x-axis of the Bloch

sphere. Faster-evolving components are now behind the slower ones.

Free Evolution (τ/2): The qubit evolves freely for another period of τ/2. The "slower" and

"faster" components of the state re-align, "echoing" back to a coherent state at the end of

this period.

Manipulation (Part 2): A final π/2-pulse is applied to rotate the qubit state from the equator of

the Bloch sphere to the poles, mapping the phase information back to a population difference

that can be measured.

Readout: The final state of the qubit is measured.

Iteration & Data Analysis: The entire sequence is repeated for various total evolution times

(τ). The resulting signal, which oscillates, will decay over time. The envelope of this decay is

fitted to an exponential function to extract T₂.[16]
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T2 Measurement Workflow (Hahn Echo)
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Caption: Workflow for measuring the T₂ dephasing time.
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Data Presentation
The use of isotopically purified ²⁸Si has led to dramatic improvements in coherence times for

various types of spin qubits. The table below summarizes representative coherence times

found in literature.

Qubit Type Silicon Purity
T₁ (Relaxation
Time)

T₂ (Dephasing
Time)

Reference

Phosphorus (P)

Donor
Natural Si

~10-100 s (at

1.2K)
~240 µs [9]

Phosphorus (P)

Donor

Isotopically

Purified ²⁸Si

~10-100 s (at

1.2K)
14 ms - 60 ms [9][15]

P Donor

Molecule
Natural Si - 298 µs [18]

Hole Spin (Boron

Acceptor)

Isotopically

Purified ²⁸Si
5 ± 1 ms 0.92 ± 0.01 ms [17]

Quantum Dot Natural Si - ~55 ns (T₂) [18]

Quantum Dot
Isotopically

Purified ²⁸Si
- ~268 µs (T₂) [18]

Note: T₂ is the dephasing time measured with a simpler Ramsey sequence and is typically

shorter than the T₂ measured with a Hahn echo, as it is more sensitive to low-frequency noise.*

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quantum breakthrough: World's purest silicon pave towards powerful quantum computers
[techexplorist.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://arxiv.org/pdf/cond-mat/0512705
https://arxiv.org/pdf/cond-mat/0512705
https://files.warwick.ac.uk/gavinmorley/files/my+papers/018+SiBiEPR+NatMat10.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175606/
https://www.researchgate.net/publication/343087149_Engineering_long_spin_coherence_times_of_spin-orbit_qubits_in_silicon
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175606/
https://www.benchchem.com/product/b1257143?utm_src=pdf-custom-synthesis
https://www.techexplorist.com/quantum-breakthrough-worlds-purest-silicon-brings-powerful-quantum-computers/83620/
https://www.techexplorist.com/quantum-breakthrough-worlds-purest-silicon-brings-powerful-quantum-computers/83620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Silicon Purification for Quantum Computing – EEJournal [eejournal.com]

3. scispace.com [scispace.com]

4. Research Projects | Lyon Lab [faculty.ee.princeton.edu]

5. Isotopically Enriched Layers for Quantum Computers Formed by 28Si Implantation and
Layer Exchange - PMC [pmc.ncbi.nlm.nih.gov]

6. Purified Silicon Makes Bigger, Faster Quantum Computers - IEEE Spectrum
[spectrum.ieee.org]

7. thequantuminsider.com [thequantuminsider.com]

8. Increasing spin qubit coherence times via the isotopic enrichment of silicon by high
fluence ion implantation - APS Global Physics Summit 2025 [archive.aps.org]

9. arxiv.org [arxiv.org]

10. Ultimate Guide to Coherence Time: Everything You Need to Know | SpinQ
[spinquanta.com]

11. cqc2t.org [cqc2t.org]

12. d-nb.info [d-nb.info]

13. [PDF] Gate-based single-shot readout of spins in silicon | Semantic Scholar
[semanticscholar.org]

14. pureportal.strath.ac.uk [pureportal.strath.ac.uk]

15. files.warwick.ac.uk [files.warwick.ac.uk]

16. youtube.com [youtube.com]

17. researchgate.net [researchgate.net]

18. Coherent control of a donor-molecule electron spin qubit in silicon - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note & Protocol: Measuring Qubit
Coherence in Isotopically Purified Silicon-28]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1257143#experimental-setup-for-measuring-
qubit-coherence-in-silicon-28]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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